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Compound of Interest

Compound Name: Benzyl acetoacetate
CAS No.: 5396-89-4
Cat. No.: B1329860
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of benzyl acetoacetate, adhering to best practices
in laboratory safety and environmental responsibility.

Key Physical and Chemical Properties

Understanding the properties of benzyl acetoacetate is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C11H1203 [1]
Molecular Weight 192.21 g/mol [2]
Appearance Colorless to yellow liquid [11[3]
Boiling Point 276 °C /528.8 °F [1][3]
Flash Point 108 °C / 226.4 °F (closed cup) [1][3]
Specific Gravity 1.113 g/cm3 [3]
Refractive Index n20/D 1.512 [1]

Health Hazard Information

Benzyl acetoacetate is classified as a hazardous chemical and requires careful handling.
e Primary Hazard: Causes serious eye irritation.[1][3]

o Other Potential Hazards: May be harmful if swallowed, in contact with skin, or inhaled. It may
also cause skin and respiratory irritation.[2]

o Precautionary Measures: Always wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[2][3] Work in a well-ventilated area or under
a chemical fume hood.[2]

Spill & Leak Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

» Ensure Proper Ventilation: Work in a well-ventilated area.
o Use Personal Protective Equipment: Wear safety goggles, gloves, and a lab coat.

o Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or diatomite to
soak up the spilled liquid.[1][2]
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o Collect the Waste: Carefully transfer the absorbed material into a suitable, closed container
for disposal.[1][2]

o Clean the Area: After the material has been collected, wash the spill site.[2]

o Dispose of Waste: The container with the absorbed material should be sealed and disposed
of through a licensed professional waste disposal service.[2]

Step-by-Step Disposal Protocol

Proper disposal of benzyl acetoacetate is crucial to ensure the safety of laboratory personnel
and to protect the environment. The following workflow outlines the mandatory steps for its
disposal.
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Start: Unused Benzyl Acetoacetate

:

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Chemical is in a
Properly Labeled, Sealed Container

Store in a Designated
Chemical Waste Area

Arrange for Pickup by a
Licensed Waste Disposal Service

Complete all Necessary
Waste Manifest Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of benzyl acetoacetate.
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Disposal Guidelines:

o Personal Protective Equipment (PPE): Before handling benzyl acetoacetate for disposal,
ensure you are wearing the appropriate PPE, including chemical-resistant gloves, safety
goggles, and a lab coat.[2][3]

» Containerization: The waste material must be stored in its original container or a compatible,
properly labeled, and securely sealed container to prevent leaks or spills.[4]

e Segregation and Storage: Store the waste container in a designated, well-ventilated
chemical waste storage area, away from incompatible materials such as oxidizing agents.[3]

[5]

o Professional Disposal: Benzyl acetoacetate must be disposed of through a licensed
professional waste disposal service.[2] Do not dispose of this chemical down the drain or in
regular trash.

o Regulatory Compliance: All disposal activities must be in accordance with federal, state, and
local environmental regulations.[2][4][5] Ensure that all required documentation, such as
waste manifests, is completed accurately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329860/docs#proper-disposal-of-benzyl-
acetoacetate-a-guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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